Cas no 689740-20-3 (1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione)

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a structurally complex heterocyclic compound featuring a thienopyrimidine core with substituted phenyl and fluorophenyl groups. Its design incorporates key pharmacophoric elements, including the fluorophenyl moiety for enhanced binding affinity and metabolic stability, alongside the thienopyrimidine scaffold known for its versatility in medicinal chemistry applications. The compound's distinct substitution pattern at the 1-, 3-, 5-, and 6-positions contributes to its potential as a selective modulator in biochemical assays. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of targeted therapeutic agents. The presence of both lipophilic and electron-withdrawing groups may influence its pharmacokinetic properties, offering a balance between solubility and membrane permeability.

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione structure

689740-20-3 structure

Product Name:1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

CAS No:689740-20-3

MF:C₂₃H₂₁FN₂O₂S

MW:408.488447904587

CID:6075999

Update Time:2025-06-27

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

- 1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
- Inchi： 1S/C23H21FN2O2S/c1-15-16(2)29-22-20(15)21(27)25(13-12-17-6-4-3-5-7-17)23(28)26(22)14-18-8-10-19(24)11-9-18/h3-11H,12-14H2,1-2H3
- InChI Key： ZHYAVJSCBDVZJX-UHFFFAOYSA-N
- SMILES： C1(=O)N(CCC2=CC=CC=C2)C(=O)C2C(C)=C(C)SC=2N1CC1=CC=C(F)C=C1

Experimental Properties

Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 582.6±60.0 °C(Predicted)
pka: -1.60±0.20(Predicted)

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6548-1481-2μmol	1-[(4-fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione	689740-20-3	90%+	2μl	$57.0	2023-05-11
Life Chemicals	F6548-1481-1mg	1-[(4-fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione	689740-20-3	90%+	1mg	$54.0	2023-05-11
Life Chemicals	F6548-1481-2mg	1-[(4-fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione	689740-20-3	90%+	2mg	$59.0	2023-05-11
Life Chemicals	F6548-1481-3mg	1-[(4-fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione	689740-20-3	90%+	3mg	$63.0	2023-05-11

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Related Literature

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Additional information on 1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

Research Brief on 1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS: 689740-20-3)

1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS: 689740-20-3) is a thienopyrimidine derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. The unique structural features of this molecule, such as the fluorophenyl and phenylethyl substituents, contribute to its biological activity and make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent inhibitory activity against specific kinase targets, suggesting potential applications in oncology. The compound's ability to selectively target cancer cells while sparing normal cells has been a key area of investigation, with promising results in preclinical models.

Another significant aspect of this compound is its pharmacokinetic profile. Studies have shown that it exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics are critical for its development as a therapeutic agent. Recent advancements in formulation technology have further enhanced its bioavailability, addressing some of the initial challenges associated with its solubility and delivery.

In addition to its anticancer potential, 1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione has also been investigated for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophage models. This dual functionality—targeting both cancer and inflammation—positions it as a versatile molecule for multifactorial diseases.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity need to be thoroughly evaluated in upcoming studies. However, the current body of research provides a strong foundation for further development, and several pharmaceutical companies have expressed interest in advancing this molecule into clinical trials. The next steps will involve optimizing its structure for enhanced efficacy and safety, as well as conducting rigorous preclinical and clinical evaluations.

In conclusion, 1-[(4-Fluorophenyl)methyl]-5,6-dimethyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS: 689740-20-3) represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activities and favorable pharmacokinetic properties make it a valuable subject for ongoing research. Future studies will likely focus on expanding its therapeutic applications and addressing the remaining challenges to bring this compound closer to clinical use.